4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C15H11FO5/c1-21-15(20)11-5-2-8(6-12(11)16)10-4-3-9(14(18)19)7-13(10)17/h2-7,17H,1H3,(H,18,19)
• InChI Key: VTGDIEAIVRXNBP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O)F
• Molecular Formula: C15H11FO5
• DSSTOX Substance ID: DTXSID70691489
• Molecular Weight: 290.24 g/mol
• CAS RN: 1261914-53-7

Description

4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, commonly referred to as 3-Fluoro-4-methoxycarbonylphenyl-3-hydroxybenzoic acid (FMHBA), is a synthetic compound used in a variety of scientific and research applications. It is a white powder that is soluble in water and other organic solvents and has a melting point of about 200°C. FMHBA is a versatile molecule and has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used to synthesize a variety of fluorescent and phosphorescent compounds. In addition, FMHBA has been used in the synthesis of a variety of metal complexes and as a reagent in organic synthesis.

Scientific Research Applications

4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of metal complexes, and it has also been used to synthesize a variety of fluorescent and phosphorescent compounds. In addition, 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has been used to synthesize a variety of polymers and agrochemicals, and it has also been used in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% is not well understood. However, it is believed that the compound acts as an electron donor, and it is thought to interact with the electronic structure of a variety of molecules. This interaction is believed to be responsible for the compound's ability to act as a reagent in the synthesis of a variety of metal complexes, and it is also thought to be responsible for its ability to act as a reagent in the synthesis of a variety of fluorescent and phosphorescent compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% have not been extensively studied. However, it is believed that the compound may have some anti-inflammatory and anti-oxidant properties. In addition, 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has been shown to have some anti-cancer properties in animal models, and it has also been shown to have some anti-fungal properties.

Advantages and Limitations for Lab Experiments

4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is widely available. In addition, it is a highly soluble compound, which makes it easy to use in a variety of laboratory experiments. Furthermore, 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% has a melting point of about 200°C, which makes it a suitable reagent for a variety of chemical reactions.
However, 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% also has some limitations for laboratory experiments. It is relatively unstable and can decompose when exposed to light or heat. In addition, it is a strong acid and can cause skin and eye irritation. Therefore, it is important to handle the compound with care and to use appropriate safety measures when handling the compound.

Future Directions

The potential of 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% for a variety of scientific and research applications is still being explored. Further research is needed to better understand the biochemical and physiological effects of the compound, as well as to develop new methods for its synthesis and use. In addition, research is needed to explore the potential of the compound for use in the synthesis of a variety of metal complexes, fluorescent and phosphorescent compounds, agrochemicals, and pharmaceuticals. Finally, research is needed to explore the potential of 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% for use in the synthesis of a variety of polymers and other materials.

Synthesis Methods

4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95% can be synthesized from 4-methoxycarbonylphenol, which can be obtained from the reaction of p-cresol with formaldehyde and acetic acid. The reaction of 4-methoxycarbonylphenol with 3-fluoro-4-chloro-benzotrifluoride in the presence of a strong base such as potassium tert-butoxide yields the desired product, 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-hydroxybenzoic acid, 95%. The reaction is carried out in an inert atmosphere, such as nitrogen, and the reaction is generally complete in one hour.